Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate
Overview
Description
Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate (EBDC) is a synthetic compound with a variety of uses in the scientific research community. It is a brominated compound that can be used as a catalyst for various reactions, as a reagent for synthesis, and as a component of various materials. EBDC is also a versatile compound that can be used in a number of different applications, including drug development, materials science, and biotechnology.
Mechanism of Action
The mechanism of action of Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate is not fully understood. However, it is believed that the brominated compound acts as a Lewis acid, which allows it to catalyze a number of reactions. The bromine atoms in the compound interact with the substrate molecules and facilitate the reaction. Additionally, the bromine atoms can also act as a nucleophile, allowing them to participate in a number of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound has the potential to act as an antioxidant and anti-inflammatory agent. Additionally, it has been suggested that this compound may have the potential to reduce the risk of certain cancers and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate in laboratory experiments include its low cost, low toxicity, and ease of use. Additionally, this compound is a versatile compound that can be used in a number of different applications. However, there are some limitations to using this compound in laboratory experiments. For example, the compound is not very stable, and it can easily decompose when exposed to light or heat. Additionally, the compound is not very soluble in water, so it must be used in organic solvents.
Future Directions
The potential future directions for Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate include its use as a catalyst for a variety of reactions, as a reagent for synthesis, and as a component of various materials. Additionally, this compound could be used to develop new drugs and materials, as well as to study the biochemical and physiological effects of the compound. Additionally, this compound could be used to study the mechanism of action of the compound and to develop new methods for synthesizing the compound. Finally, this compound could be used to develop new methods for synthesizing other compounds and materials, as well as new methods for drug delivery.
Scientific Research Applications
Ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate has a variety of uses in scientific research. It can be used as a catalyst for a variety of reactions, including the synthesis of pharmaceuticals, materials, and biochemicals. This compound can also be used as a reagent for the synthesis of other compounds, as well as a component of materials used in drug delivery systems. Additionally, this compound can be used as a starting material in the synthesis of other compounds, such as polymers and other materials.
properties
IUPAC Name |
ethyl 3-bromo-2-cyano-6-(difluoromethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrF2NO2/c1-2-17-11(16)9-6(10(13)14)3-4-8(12)7(9)5-15/h3-4,10H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTBMFHPJAIKOSM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1C#N)Br)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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